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Compound of Interest

Compound Name: 6-Bromo-8-methoxyquinoline

Cat. No.: B600033 Get Quote

An In-depth Technical Guide to 6-Bromo-8-methoxyquinoline

Abstract
6-Bromo-8-methoxyquinoline, identified by the CAS number 103028-32-6, is a substituted

quinoline derivative that has garnered interest within the scientific community, particularly in the

fields of medicinal chemistry and drug development.[1][2] The quinoline scaffold is a privileged

structure, forming the core of numerous biologically active compounds.[3] The strategic

placement of a bromine atom at the 6-position and a methoxy group at the 8-position provides

a versatile platform for further chemical modifications, making it a valuable intermediate in the

synthesis of novel therapeutic agents.[4] This technical guide provides a comprehensive

overview of its chemical properties, synthesis, and potential applications, with a focus on its

role in drug discovery.

Physicochemical Properties
The fundamental physicochemical properties of 6-Bromo-8-methoxyquinoline are

summarized in the table below. While some experimental data is limited, predicted values and

data from analogous compounds provide valuable insights into its characteristics.
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Property Value Source

CAS Number 103028-32-6 [1][5][6]

Molecular Formula C₁₀H₈BrNO [1][5][6]

Molecular Weight 238.08 g/mol [1]

Appearance
Gray to brown solid (predicted

for analogous compounds)
[7]

Melting Point
65-66 °C (for the isomer 8-

Bromo-6-methoxyquinoline)
[7]

Boiling Point

329.0±22.0 °C (Predicted for

the isomer 8-Bromo-6-

methoxyquinoline)

[7]

Density
~1.6 g/cm³ (Estimated for

brominated aromatics)
[4]

Solubility

Predicted to have moderate

solubility in polar aprotic

solvents (e.g., DMF, DMSO)

and limited solubility in water.

[4]

Canonical SMILES
COC1=C2C(=CC(=C1)Br)C=C

C=N2
[1]

Synthesis and Experimental Protocols
The synthesis of 6-Bromo-8-methoxyquinoline and its derivatives can be achieved through

various organic chemistry reactions. The bromine atom serves as a key functional group for

further modifications, such as Suzuki-Miyaura cross-coupling reactions, to introduce a variety of

substituents.[4]

General Synthetic Approach: Bromination of 8-
methoxyquinoline
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A common method for the synthesis of brominated quinolines is the direct bromination of the

quinoline core. The regioselectivity of the bromination is influenced by the existing substituents

and reaction conditions.

Experimental Protocol:

Starting Material: 8-methoxyquinoline.

Reagent: Bromine (Br₂) in a suitable solvent such as acetic acid or dichloromethane.[8]

Procedure:

Dissolve 8-methoxyquinoline in the chosen solvent in a reaction flask.

Slowly add a solution of bromine (typically 1.1 to 2.1 equivalents) to the reaction mixture at

a controlled temperature, often starting at 0 °C.[8]

Allow the reaction to stir at room temperature for a specified period (e.g., 17 hours) while

monitoring the progress using Thin Layer Chromatography (TLC).[8]

Upon completion, quench the reaction, for instance, by adding a 5% sodium bicarbonate

solution.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product using column chromatography to yield 6-Bromo-8-
methoxyquinoline.

Workflow for Synthesis and Purification
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Caption: General workflow for the synthesis of 6-Bromo-8-methoxyquinoline.

Applications in Research and Drug Development
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6-Bromo-8-methoxyquinoline is a compound of significant interest in drug discovery due to

the diverse biological activities exhibited by quinoline derivatives, including anticancer,

antimicrobial, and anti-inflammatory properties.[9][3][10]

Anticancer Activity: This compound has shown potential anticancer activity.[1] It is suggested

that its mechanism of action may involve the inhibition of DNA, RNA, and protein synthesis in

tumor cells.[1] Quinoline derivatives are known to target various cancer-related pathways.

Antimicrobial Properties: Quinolinones with bromine and methoxy substituents have

demonstrated broad-spectrum antimicrobial activity, potentially by disrupting microbial cell

membranes or inhibiting essential enzymes.[4]

Pharmaceutical Intermediate: The presence of the bromine atom makes 6-Bromo-8-
methoxyquinoline a valuable intermediate for synthesizing more complex molecules, such

as kinase inhibitors, through cross-coupling reactions.[4]

Potential Mechanism of Action in Cancer
While the specific signaling pathways targeted by 6-Bromo-8-methoxyquinoline are still

under investigation, derivatives of similar quinoline compounds have been shown to inhibit

critical cancer cell survival pathways like the PI3K/Akt/mTOR pathway.[9] This pathway is

frequently dysregulated in various cancers and plays a crucial role in cell growth, proliferation,

and survival.[9] By inhibiting key kinases in this pathway, such compounds can induce

apoptosis (programmed cell death) in cancer cells.

PI3K/Akt/mTOR Signaling Pathway Inhibition
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Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by quinoline derivatives.

Conclusion
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6-Bromo-8-methoxyquinoline is a versatile heterocyclic compound with significant potential in

the field of drug development. Its utility as a synthetic intermediate, coupled with the inherent

biological activities of the quinoline scaffold, makes it a valuable subject for further research.

Future studies are likely to focus on the synthesis of novel derivatives and a more detailed

elucidation of their mechanisms of action in various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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